Cas no 312745-09-8 (Gold, [m-[1,2-ethanediylbis[diphenylphosphine-kP]]][m-[1,2-phenylenebis(oxy-1-propyne-3,1-diyl)]]di- (9CI))

Gold, [m-[1,2-ethanediylbis[diphenylphosphine-kP]]][m-[1,2-phenylenebis(oxy-1-propyne-3,1-diyl)]]di- (9CI) structure
312745-09-8 structure
Product Name:Gold, [m-[1,2-ethanediylbis[diphenylphosphine-kP]]][m-[1,2-phenylenebis(oxy-1-propyne-3,1-diyl)]]di- (9CI)
CAS No:312745-09-8
MF:C3H7ClO2
MW:110.539480447769
CID:305139
PubChem ID:148793
Update Time:2025-04-19

Gold, [m-[1,2-ethanediylbis[diphenylphosphine-kP]]][m-[1,2-phenylenebis(oxy-1-propyne-3,1-diyl)]]di- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Gold, [m-[1,2-ethanediylbis[diphenylphosphine-kP]]][m-[1,2-phenylenebis(oxy-1-propyne-3,1-diyl)]]di- (9CI)
    • M0967
    • (R)-3-Chloropropane-1,2-diol
    • C3H7ClO2
    • CCRIS 7387
    • A831310
    • (2r)-3-chloro-1,2-propanediol
    • (-)-3-CHLORO-1,2-PROPANEDIOL
    • MLS001074871
    • (R)-(-)-alpha-Chlorohydrin
    • UNII-64YMO02KAE
    • alpha-Chlorohydrin, (-)-
    • CHEBI:18663
    • AM81449
    • CS-W018500
    • 64YMO02KAE
    • (R)-(-)-alpha-Monochlorohydrin
    • AKOS015848751
    • (2R)-3-chloranylpropane-1,2-diol
    • (R)-.ALPHA.-CHLOROHYDRIN
    • (R)-(-)-3-Chloro-1,2-propanediol, 97%, optical purity ee: 98% (GLC)
    • 1,2-Propanediol, 3-chloro-, (R)-
    • (-)-alpha-chlorohydrin
    • (R)-(-)-3-Chloro-1,2-propanediol
    • (R)-3-chloro-propane-1,2-diol
    • SMR000469516
    • 312745-09-8
    • GS-3238
    • Q27109076
    • SSZWWUDQMAHNAQ-VKHMYHEASA-N
    • CHEMBL1794186
    • (R)-3-Chloro-1,2-propanediol
    • H-ARG-PRO-OHSULFATESALT
    • AC-7038
    • .ALPHA.-CHLOROHYDRIN, (-)-
    • SCHEMBL58389
    • 57090-45-6
    • HMS2232L24
    • (R)-alpha-Glycerol chlorohydrin
    • 1,2-Propanediol, 3-chloro-, (2R)-
    • NS00077624
    • DTXSID00205710
    • (2R)-3-chloropropane-1,2-diol
    • (R)-()-3-Chloro-1,2-propanediol
    • MFCD00135169
    • (2R)-(-)-3-Chloropropane-1,2-diol
    • (R)-MONOCHLOROHYDRIN
    • Glycerol (R)-(-)-alpha-Monochlorohydrin
    • Inchi: 1S/C3H7ClO2/c4-1-3(6)2-5/h3,5-6H,1-2H2/t3-/m0/s1
    • InChI Key: SSZWWUDQMAHNAQ-VKHMYHEASA-N
    • SMILES: ClC[C@@H](CO)O

Computed Properties

  • Exact Mass: 110.0134572g/mol
  • Monoisotopic Mass: 110.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 32
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 40.5Ų

Gold, [m-[1,2-ethanediylbis[diphenylphosphine-kP]]][m-[1,2-phenylenebis(oxy-1-propyne-3,1-diyl)]]di- (9CI) Related Literature

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